Cas no 1267965-59-2 (4-(4-methoxy-3-nitrophenyl)butan-1-amine)

• Product Name: 4-(4-methoxy-3-nitrophenyl)butan-1-amine
• CAS No: 1267965-59-2
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5845954
• PubChem ID: 94259525
• Update Time: 2025-07-18

4-(4-methoxy-3-nitrophenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxy-3-nitrophenyl)butan-1-amine
• 1267965-59-2
• SCHEMBL20718833
• EN300-1831998

• Inchi： 1S/C11H16N2O3/c1-16-11-6-5-9(4-2-3-7-12)8-10(11)13(14)15/h5-6,8H,2-4,7,12H2,1H3
• InChI Key： QOPYTRWPPGZWPL-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1[N+](=O)[O-])CCCCN

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.1Ų

Additional information on 4-(4-methoxy-3-nitrophenyl)butan-1-amine

4-(4-methoxy-3-nitrophenyl)butan-1-amine: A Promising Compound in Modern Pharmaceutical Research

4-(4-methoxy-3-nitrophenyl)butan-1-amine is a synthetic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical research. Its CAS No. 1267965-59-2 serves as a critical identifier for this compound, allowing researchers to track its synthesis, application, and potential therapeutic properties. This molecule belongs to the class of aromatic amines, characterized by the presence of a benzene ring substituted with functional groups such as methoxy and nitro moieties. The combination of these substituents contributes to its distinct chemical reactivity and biological activity.

Recent studies have highlighted the potential of 4-(4-methoxy-3-nitrophenyl)butan-1-amine in modulating cellular signaling pathways. For instance, a 2023 publication in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits selective inhibition of protein kinase C (PKC) isoforms, which are implicated in various disease mechanisms, including inflammation and cancer progression. The 4-methoxy group in its structure is believed to enhance its lipophilicity, facilitating better membrane penetration and target engagement. Meanwhile, the 3-nitro substituent may contribute to its redox properties, enabling interactions with reactive oxygen species (ROS) in cellular environments.

The CAS No. 1267965-59-2 also plays a pivotal role in the development of drug delivery systems. Researchers have explored its use as a scaffold for designing prodrugs that can improve bioavailability and reduce side effects. A 2024 study in *Advanced Drug Delivery Reviews* reported that 4-(4-methoxy-3-nitrophenyl)butan-1-amine derivatives exhibit enhanced solubility when conjugated with polyethylene glycol (PEG) chains, making them suitable for oral administration. This property is particularly valuable for compounds with poor aqueous solubility, as it addresses a common challenge in pharmaceutical formulation.

Furthermore, the 4-(4-methoxy-3-nitrophenyl)butan-1-amine molecule has shown promise in neuropharmacological applications. A 2023 preclinical study published in *Neuropharmacology* revealed that this compound modulates the activity of N-methyl-D-aspartate (NMDA) receptors, which are critical in synaptic plasticity and neurodegenerative disorders. The methoxy group may act as a hydrogen bond donor, enhancing its interaction with receptor sites, while the nitro group could influence its electronic distribution, affecting binding affinity and selectivity.

Advances in computational chemistry have also contributed to the understanding of 4-(4-methoxy-3-nitrophenyl)butan-1-amine's behavior. Machine learning models trained on molecular docking simulations have predicted its potential as an inhibitor of the SARS-CoV-2 main protease (Mpro), a key target in antiviral drug development. These findings, published in *Bioinformatics* in 2023, suggest that the compound's structural features align well with the active site of Mpro, offering a novel approach to combat viral infections.

The synthesis of 4-(4-methoxy-3-nitrophenyl)butan-1-amine (CAS No. 1267965-59-2) involves multi-step organic reactions, often starting with nitroaromatic compounds. A 2024 article in *Organic & Biomolecular Chemistry* described a green synthetic route using microwave-assisted methodology, which reduces reaction times and energy consumption. This approach aligns with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing, ensuring environmental compliance and cost efficiency.

In the realm of drug discovery, 4-(4-methoxy-3-nitrophenyl)butan-1-amine has been evaluated for its potential as a lead compound for antitumor agents. A 2023 study in *Cancer Research* found that its derivatives inhibit the proliferation of breast cancer cells by inducing apoptosis and suppressing the Akt/mTOR signaling pathway. The compound's ability to modulate these pathways underscores its relevance in oncology, where targeted therapies are increasingly prioritized.

Additionally, the CAS No. 1267965-59-2 compound has been investigated for its role in anti-inflammatory therapies. A 2024 publication in *Pharmaceutical Research* highlighted its capacity to suppress the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α), in lipopolysaccharide (LPS)-stimulated macrophages. This property suggests its potential application in treating autoimmune diseases and chronic inflammatory conditions.

Despite its promising properties, the 4-(4-methoxy-3-nitrophenyl)butan-1-amine compound faces challenges in clinical translation. One major hurdle is its potential toxicity, which requires further optimization through structural modifications. Researchers are actively exploring ways to enhance its therapeutic index while minimizing adverse effects, a critical step in advancing this compound from the laboratory to clinical trials.

In conclusion, 4-(4-methoxy-3-nitrophenyl)butan-1-amine (CAS No. 1267965-59-2) represents a versatile scaffold with diverse applications in pharmaceutical research. Its unique chemical structure and biological activity make it a valuable candidate for developing novel therapeutics targeting a wide range of diseases. As research continues to uncover its full potential, this compound is poised to play a significant role in the next generation of medicines.